Cas no 3009-97-0 (N-Phenylglycinonitrile)

• Product Name: N-Phenylglycinonitrile
• CAS No: 3009-97-0
• MF: C₈H₈N₂
• MW: 132.162521362305
• MDL: MFCD00044430
• CID: 43690
• PubChem ID: 76372
• Update Time: 2025-10-28

N-Phenylglycinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Phenylamino)acetonitrile
• anilinoacetonitrile
• N-Phenylglycinonitrile
• 1-anilinoacetonitrile
• 2-anilinoacetonitrile
• 2-phenylglycinonitrile
• Acetonitrile,anilino
• anilino-acetonitril
• n-phenylglycinenitrile
• N-Phenyl-glycin-nitril
• phenylamino-acetonitril
• phenylaminoacetonitrile
• phenylglycinenitrile
• (Phenylamino)acetonitrile
• Glycinonitrile, N-phenyl-
• Phenylglycine nitrile
• N-(Cyanomethyl)aniline
• Acetonitrile, anilino-
• Acetonitrile, anilino- (8CI)
• Acetonitrile, (phenylamino)-
• Acetonitrile, phenylamino-
• N-cyanomethylaniline
• Phenylaminoacetonitril
• WLN: NC1MR
• 2-phenylazanylethanenitrile
• 2-(
• NSC 7611
• FT-0634598
• AKOS000253573
• DTXSID80184175
• EN300-16652
• MFCD00044430
• CHEMBL1229843
• N-phenylglycinonitrile, AldrichCPR
• AI3-02755
• EC 221-129-0
• Z56347332
• SCHEMBL197012
• UNII-XBN69BE6X2
• H12014
• NSC7611
• HMS1719B17
• NS00002180
• A820195
• 3009-97-0
• CS-W021451
• W-106957
• XBN69BE6X2
• ACETONITRILE, 2-(PHENYLAMINO)-
• STR05177
• NSC-7611
• EINECS 221-129-0
• Q27452740
• KAXCEFLQAYFJKV-UHFFFAOYSA-N
• BRN 2206191
• DTXCID90106666
• DB-047703
• 4-12-00-00874 (Beilstein Handbook Reference)
• Acetonitrile, anilino-(8CI)

• MDL： MFCD00044430
• Inchi： 1S/C8H8N2/c9-6-7-10-8-4-2-1-3-5-8/h1-5,10H,7H2
• InChI Key： KAXCEFLQAYFJKV-UHFFFAOYSA-N
• SMILES： N(CC#N)C1C=CC=CC=1
• BRN： 2206191

Computed Properties

• Exact Mass: 132.06900
• Monoisotopic Mass: 132.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 35.8

Experimental Properties

• Color/Form: Yellow solid
• Density: 1.1
• Melting Point: 40 ºC
• Boiling Point: 303.5℃ at 760 mmHg
• Flash Point: 137.4 °C
• Refractive Index: 1.59
• PSA: 35.82000
• LogP: 1.69508
• Solubility: Not determined

N-Phenylglycinonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264; P270; P301+P312+P330; P501
• Hazard Category Code： R20/21/22
• Safety Instruction： S36/37
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Safety Term：S36/37
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on N-Phenylglycinonitrile

N-Phenylglycinonitrile (CAS No. 3009-97-0): Properties, Applications, and Market Insights

N-Phenylglycinonitrile (CAS No. 3009-97-0) is an important organic compound widely used in pharmaceutical and chemical synthesis. This nitrile derivative, also known as phenylglycinonitrile, plays a crucial role as an intermediate in the production of various fine chemicals. Its molecular formula is C8H8N2, and it features a phenyl group attached to a glycine nitrile moiety, giving it unique reactivity.

The compound exhibits excellent solubility in common organic solvents like ethanol, acetone, and dichloromethane, while being poorly soluble in water. This property makes N-Phenylglycinonitrile 3009-97-0 particularly useful in organic synthesis reactions. Recent studies have highlighted its potential in green chemistry applications, aligning with the growing demand for sustainable chemical processes.

In pharmaceutical applications, N-Phenylglycinonitrile serves as a key building block for the synthesis of various drug molecules. Researchers are particularly interested in its derivatives for developing novel central nervous system (CNS) active compounds. The compound's versatility has made it a subject of numerous patents and research papers, especially in the field of medicinal chemistry.

The global market for phenylglycinonitrile derivatives has shown steady growth, driven by increasing demand from the pharmaceutical and agrochemical sectors. Manufacturers are focusing on developing more efficient synthesis routes for CAS 3009-97-0 to meet the rising requirements from research institutions and industrial applications. Quality standards typically require a purity level of ≥98%, with HPLC being the preferred analytical method for verification.

From a safety perspective, proper handling of N-Phenylglycinonitrile requires standard laboratory precautions. While not classified as highly hazardous, it's recommended to use personal protective equipment when working with this chemical. Storage should be in cool, dry conditions, away from strong oxidizers, to maintain stability over extended periods.

Recent advancements in nitrile chemistry have opened new possibilities for 3009-97-0 applications. The compound's reactivity towards various nucleophiles makes it valuable for creating diverse molecular architectures. Many researchers are exploring its use in asymmetric synthesis, particularly in the preparation of chiral amino acid derivatives.

Environmental considerations for N-Phenylglycinonitrile production have gained attention in recent years. The chemical industry is developing more sustainable methods for synthesizing such intermediates, focusing on atom economy and reduced waste generation. These developments align with the principles of green chemistry and meet the increasing regulatory requirements worldwide.

Analytical characterization of phenylglycinonitrile compounds typically involves techniques like NMR spectroscopy, mass spectrometry, and infrared spectroscopy. These methods help verify the compound's structure and purity, which are critical for research and industrial applications. The distinctive spectroscopic signatures of CAS 3009-97-0 make it relatively easy to identify in complex mixtures.

The future outlook for N-Phenylglycinonitrile appears promising, with potential applications expanding into new areas of material science and bioconjugation chemistry. As synthetic methodologies continue to advance, this compound is likely to find even broader utility in specialized chemical synthesis. Ongoing research is particularly focused on developing more efficient catalytic systems for its transformation into higher-value products.

For researchers and manufacturers seeking high-quality N-Phenylglycinonitrile, it's essential to source from reputable suppliers who can provide comprehensive analytical data and consistent batch-to-batch quality. The compound's growing importance in various chemical sectors underscores the need for reliable production and thorough characterization of this versatile intermediate.